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Cat. No.: B1674186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lagosin is a polyene macrolide antibiotic with broad-spectrum antifungal activity.[1] Like other

polyenes, its mechanism of action involves binding to ergosterol, a primary sterol in the fungal

cell membrane, leading to the formation of pores and subsequent cell death.[2][3][4] Accurate

determination of its in vitro antifungal activity is crucial for preclinical development and for

establishing its potential therapeutic efficacy. This document provides detailed protocols for

determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal

Concentration (MFC) of Lagosin against pathogenic yeasts and filamentous fungi, based on

established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Data Presentation
Due to the limited availability of published specific MIC and MFC values for Lagosin, the

following tables present illustrative data for the structurally related polyene macrolide,

Amphotericin B, against common fungal pathogens. These tables serve as a template for the

presentation of experimental data obtained for Lagosin.

Table 1: Illustrative Minimum Inhibitory Concentration (MIC) Data for Amphotericin B
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Fungal
Species

MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)
MIC Range
(µg/mL)

Reference

Candida albicans 0.5 1.0 0.06 - 1.0 [5][6]

Candida glabrata 1.0 2.0 0.12 - >16

Candida

parapsilosis
0.5 1.0 0.12 - 2.0

Cryptococcus

neoformans
0.25 0.5 0.06 - 1.0

Aspergillus

fumigatus
1.0 2.0 0.25 - 4.0 [1][7]

Aspergillus

flavus
1.0 2.0 0.5 - 4.0 [1][7]

Aspergillus niger 1.0 2.0 0.5 - 2.0 [3][8]

Aspergillus

terreus
2.0 4.0 1.0 - 8.0 [7]

MIC₅₀ and MIC₉₀ represent the concentrations that inhibit 50% and 90% of the isolates,

respectively.

Table 2: Illustrative Minimum Fungicidal Concentration (MFC) Data for Amphotericin B

Fungal
Species

MFC₅₀ (µg/mL) MFC₉₀ (µg/mL)
MFC Range
(µg/mL)

Reference

Candida albicans 1.0 2.0 0.25 - 4.0 [5]

Aspergillus

fumigatus
2.0 4.0 1.0 - 8.0 [1]

MFC₅₀ and MFC₉₀ represent the concentrations that kill 50% and 90% of the isolates,

respectively.
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Experimental Protocols
The following are detailed protocols for determining the MIC and MFC of Lagosin. These

protocols are adapted from the CLSI M27-A3 guidelines for yeasts and general principles for

filamentous fungi.

Protocol 1: Minimum Inhibitory Concentration (MIC)
Determination by Broth Microdilution
This protocol is designed to determine the lowest concentration of Lagosin that inhibits the

visible growth of a fungal isolate.

Materials:

Lagosin powder

Dimethyl sulfoxide (DMSO)

RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

96-well microtiter plates

Sterile, flat-bottom, 96-well plates

Fungal isolates

Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA)

Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

Spectrophotometer

Hemocytometer or automated cell counter

Incubator (35°C)

Multichannel pipette
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Procedure:

Preparation of Lagosin Stock Solution:

Dissolve Lagosin powder in DMSO to a concentration of 1600 µg/mL.

Further dilute this stock solution in RPMI-1640 medium to create a working stock solution.

Inoculum Preparation:

For Yeasts (Candida spp., Cryptococcus spp.):

Subculture the yeast isolate onto an SDA plate and incubate at 35°C for 24-48 hours.

Harvest several colonies and suspend them in sterile saline.

Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x

10⁶ CFU/mL) using a spectrophotometer at 530 nm.

Dilute this suspension 1:1000 in RPMI-1640 medium to achieve a final inoculum

concentration of 1-5 x 10³ CFU/mL.

For Filamentous Fungi (Aspergillus spp.):

Subculture the fungus onto a PDA plate and incubate at 35°C for 5-7 days until

sporulation is evident.

Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and

gently scraping the surface.

Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for

3-5 minutes.

Adjust the conidial suspension to a concentration of 0.4 x 10⁴ to 5 x 10⁴ conidia/mL

using a hemocytometer.

Microtiter Plate Preparation:
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Prepare serial twofold dilutions of Lagosin in the 96-well plate using RPMI-1640 medium.

The final concentration range should typically span from 0.03 to 16 µg/mL.

Add 100 µL of the appropriate fungal inoculum to each well containing the diluted

Lagosin.

Include a growth control well (inoculum without drug) and a sterility control well (medium

without inoculum).

Incubation:

Incubate the plates at 35°C.

For yeasts, incubate for 24-48 hours.

For filamentous fungi, incubate for 48-72 hours.

Endpoint Determination:

The MIC is the lowest concentration of Lagosin that causes a significant inhibition of

growth (typically ≥50% for yeasts and 100% for filamentous fungi) compared to the growth

control.

Reading can be done visually or with a microplate reader at 490 nm.

Protocol 2: Minimum Fungicidal Concentration (MFC)
Determination
This protocol is performed after the MIC has been determined and identifies the lowest

concentration of Lagosin that kills the fungal isolate.

Materials:

96-well plates from the completed MIC assay

SDA or PDA plates

Sterile micropipette and tips
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Incubator (35°C)

Procedure:

Subculturing:

From each well of the MIC plate that shows no visible growth, and from the growth control

well, take a 10-20 µL aliquot.

Spot-inoculate the aliquot onto a quadrant of an SDA or PDA plate.

Incubation:

Incubate the plates at 35°C for 24-72 hours, or until growth is clearly visible in the spot

from the growth control well.

Endpoint Determination:

The MFC is the lowest concentration of Lagosin that results in no fungal growth or a

significant reduction (e.g., ≥99.9%) in CFU compared to the initial inoculum count on the

subculture plate.[9][10]
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MIC Determination Workflow
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

MFC Determination Workflow

Completed MIC Plate
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Click to download full resolution via product page

Caption: Workflow for Minimum Fungicidal Concentration (MFC) determination.

Mechanism of Action of Polyene Antifungals
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Caption: Simplified signaling pathway of polyene antifungal action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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